Cas no 91114-18-0 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1-oxidopyridin-1-ium,chloride
- G41PJ47D1I
- 2-Methylpyridine-1-oxide
- NSC18253
- Pyridine, 2-methyl-, 1-oxide
- 51279-53-9
- AKOS000278199
- J31.405F
- A23894
- E70334
- W-100254
- F0001-2244
- 2-Picoline N-oxide
- NSC 18253
- 2-picoline-1-oxide
- 2-Picoline 1-oxide
- 2-Picoline-N-oxide
- STR07187
- EN300-7394809
- .alpha.-Picoline N-oxide
- P0418
- NCGC00248644-01
- 2-Methyl-pyridine 1-oxide
- InChI=1/C6H7NO/c1-6-4-2-3-5-7(6)8/h2-5H,1H
- 2-Methylpyridine N-oxide
- CHEMBL3186013
- Picoline, 1-oxide
- Methylpyridine 1-oxide
- 2-methylpyridine-N-oxide
- 2-methylpyridin-1-ium-1-olate
- Picoline N-oxide
- 2-Picoline, 1-oxide
- AI3-24502
- NS00039524
- 2-methyl-pyridine-N-oxide
- CHEBI:35578
- FT-0622195
- AC-907/25014127
- alpha-Picoline N-oxide
- Pyridine, methyl-, 1-oxide
- alpha-Picoline 1-oxide
- SY019993
- SCHEMBL342857
- 2-methyl pyridine N-oxide
- UNII-G41PJ47D1I
- 2-picolyl-n-oxide
- picoline 1-oxide
- MFCD00006199
- EINECS 213-230-3
- CFZKDDTWZYUZKS-UHFFFAOYSA-N
- N-DODECYLISOTHIOURONIUMCHLORIDE
- .alpha.-Picoline 1-oxide
- Q27116520
- 2-Methylpyridine 1-oxide
- NSC-18253
- 2-Methylpyridine N-oxide, >=96%
- 1-OXYLATO-2-METHYLPYRIDINIUM
- pyridin-2-ylmethyl-n-oxide
- 91114-18-0
- 2-methyl-1-oxidopyridin-1-ium
- 931-19-1
- STL280361
- DB-356274
- DB-000168
-
-
- Inchi: 1S/C6H7NO/c1-6-4-2-3-5-7(6)8/h2-5H,1H3
- InChI Key: CFZKDDTWZYUZKS-UHFFFAOYSA-N
- SMILES: [O-][N+]1C=CC=CC=1C
Computed Properties
- Exact Mass: 144.022
- Monoisotopic Mass: 144.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 74.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.5A^2
- XLogP3: 0.3
Experimental Properties
- Density: 1.099
- Boiling Point: 199.4°C at 760 mmHg
- Flash Point: 101.4°C
- Refractive Index: 1.548
Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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